molecular formula C14H10Cl2F3N3S B8805005 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(2-chlorophenyl)thiourea

1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(2-chlorophenyl)thiourea

Cat. No. B8805005
M. Wt: 380.2 g/mol
InChI Key: QEHWFOASMCDNBQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(2-chlorophenyl)thiourea is a useful research compound. Its molecular formula is C14H10Cl2F3N3S and its molecular weight is 380.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(2-chlorophenyl)thiourea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)-3-(2-chlorophenyl)thiourea including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C14H10Cl2F3N3S

Molecular Weight

380.2 g/mol

IUPAC Name

1-(2-chlorophenyl)-3-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl]thiourea

InChI

InChI=1S/C14H10Cl2F3N3S/c15-9-3-1-2-4-11(9)22-13(23)21-7-12-10(16)5-8(6-20-12)14(17,18)19/h1-6H,7H2,(H2,21,22,23)

InChI Key

QEHWFOASMCDNBQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)NC(=S)NCC2=C(C=C(C=N2)C(F)(F)F)Cl)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

To a suspension of (3-chloro-5-trifluoromethyl-2-pyridyl)methylamine hydrochloride (0.12 g) and 2-chlorophenylisothiocyanate (0.09 g) in dry tetrahydrofuran (10 ml) was added 10 drops of triethylamine. The mixture was stirred at room temperature overnight. The solvent was removed by evaporation in vacuo and the residue extracted with ethyl acetate and washed with 2M hydrochloric acid. The layers were separated and the organic phase was evaporated to dryness to give the title product, m.p. 126° C.
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